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Compound of Interest

Compound Name: Lauric acid-d3

Cat. No.: B1591742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

deuterated lauric acid. As a stable isotope-labeled compound, deuterated lauric acid is a

valuable tool in metabolic research, pharmacokinetic studies, and as an internal standard in

analytical chemistry. Understanding its physical characteristics is crucial for its effective

application in these fields. This document summarizes key quantitative data, outlines standard

experimental protocols for their determination, and provides logical diagrams to illustrate

molecular and procedural concepts.

Data Presentation: Physical Properties
The physical properties of lauric acid and its deuterated analogues are summarized below. The

most common commercially available deuterated form is the perdeuterated Lauric acid-d23,

where all 23 hydrogen atoms on the acyl chain are replaced by deuterium. Another common

variant is Lauric acid-12,12,12-d3, where only the terminal methyl group is deuterated. The

presence of deuterium atoms slightly increases the molecular weight and can have minor

effects on other physical properties compared to the non-deuterated lauric acid.

Table 1: Core Physical Properties of Lauric Acid and its Deuterated Analogues
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Property Lauric Acid
Lauric acid-
12,12,12-d3

Lauric acid-d23

CAS Number 143-07-7[1][2] 79050-22-9[3][4] 59154-43-7[5][6]

Molecular Formula C12H24O2[1][7] C12H21D3O2[8] C12HD23O2[6]

Molecular Weight 200.32 g/mol [7][9] 203.34 g/mol [4][8] 223.46 g/mol [6][10]

Appearance
White, powdery

solid[1][9]
White solid[8] White, waxy solid[5]

Melting Point 43.8 °C[1][7] 44-46 °C[4] 44-46 °C[6]

Boiling Point
297.9 °C at 760

mmHg[1]

225 °C at 100

mmHg[4]
225 °C at 100 mmHg

Density
1.007 g/cm³ at 24

°C[1]
Not specified 0.9 ± 0.1 g/cm³[6]

Table 2: Solubility Data

Solvent Lauric Acid Lauric acid-d23

Water 55 mg/L at 20 °C[1]
Less soluble in water than

organic solvents[5]

Organic Solvents
Soluble in alcohols, diethyl

ether, benzene[1][7]
Soluble in organic solvents[5]

Specific Solvents

Soluble in ethanol, DMSO, and

dimethylformamide (approx. 20

mg/ml)[11]

Soluble in DMF (30 mg/ml),

DMSO (20 mg/ml), and

Ethanol (30 mg/ml)[12][13]

Experimental Protocols
While specific experimental data for the determination of the physical properties of lauric acid-
d3 are not extensively published, the following are detailed standard methodologies that are

routinely employed for such characterizations.
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Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. For lauric acid-d3, a

sharp melting range close to that of its non-deuterated counterpart is expected.

Methodology: Capillary Melting Point Apparatus

Sample Preparation: A small amount of the crystalline lauric acid-d3 is finely ground and

packed into a thin-walled capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or a digital temperature sensor.

Heating: The sample is heated at a controlled rate, typically 1-2 °C per minute, as it

approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the entire solid has turned into a clear liquid (the completion of

melting) are recorded. This range is reported as the melting point.

Boiling Point Determination
The boiling point is determined for liquid samples at a given atmospheric pressure. For solids

like lauric acid-d3, the boiling point is typically measured under reduced pressure to prevent

decomposition at high temperatures.

Methodology: Distillation Under Reduced Pressure

Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a round-

bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. The

apparatus is connected to a vacuum source.

Sample Introduction: The lauric acid-d3 sample is placed in the round-bottom flask along

with a boiling chip or a magnetic stirrer to ensure smooth boiling.

Pressure Reduction: The pressure inside the apparatus is reduced to the desired level (e.g.,

100 mmHg) using a vacuum pump, and the pressure is monitored with a manometer.
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Heating: The sample is heated gently. The temperature is recorded when the liquid boils and

a stable ring of condensate is observed on the thermometer bulb. This temperature is the

boiling point at the recorded pressure.

Solubility Determination
Solubility is a measure of the maximum amount of a substance that can dissolve in a given

amount of solvent at a specific temperature.

Methodology: Saturation Shake-Flask Method

Sample Preparation: An excess amount of lauric acid-d3 is added to a known volume of the

solvent (e.g., water, ethanol) in a sealed flask.

Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant temperature for a

prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solution is

saturated.

Separation: The undissolved solid is separated from the solution by centrifugation and/or

filtration.

Quantification: The concentration of lauric acid-d3 in the clear, saturated solution is

determined using an appropriate analytical technique, such as gas chromatography-mass

spectrometry (GC-MS) or high-performance liquid chromatography (HPLC).

Mandatory Visualizations
Structural Comparison of Lauric Acid and its Deuterated
Analogues
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Structural Comparison of Lauric Acid Isotopologues

Lauric Acid (C12H24O2) Lauric Acid-12,12,12-d3 Lauric Acid-d23

CH3(CH2)10COOH CD3(CH2)10COOH CD3(CD2)10COOH

Click to download full resolution via product page

Caption: Molecular formulas of lauric acid and its common deuterated forms.

Experimental Workflow for Melting Point Determination
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Start

Sample Preparation:
Finely grind Lauric acid-d3 and pack into a capillary tube.

Apparatus Setup:
Place the capillary tube in the melting point apparatus.

Heating:
Heat the sample at a controlled rate (1-2 °C/min).

Observation:
Record the temperature range from the first liquid drop to complete melting.

End

Click to download full resolution via product page

Caption: Workflow for determining the melting point of Lauric acid-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

